4-(2-Fluorophenyl)-5-(methylsulfonyl)pyrimidin-2-amine
CAS No.:
Cat. No.: VC15850702
Molecular Formula: C11H10FN3O2S
Molecular Weight: 267.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H10FN3O2S |
|---|---|
| Molecular Weight | 267.28 g/mol |
| IUPAC Name | 4-(2-fluorophenyl)-5-methylsulfonylpyrimidin-2-amine |
| Standard InChI | InChI=1S/C11H10FN3O2S/c1-18(16,17)9-6-14-11(13)15-10(9)7-4-2-3-5-8(7)12/h2-6H,1H3,(H2,13,14,15) |
| Standard InChI Key | JDWTWPMGEHMDIN-UHFFFAOYSA-N |
| Canonical SMILES | CS(=O)(=O)C1=CN=C(N=C1C2=CC=CC=C2F)N |
Introduction
The compound 4-(2-Fluorophenyl)-5-(methylsulfonyl)pyrimidin-2-amine is a synthetic organic molecule that belongs to the pyrimidine class, which is a crucial component in various biological processes and pharmaceutical applications. Pyrimidines are heterocyclic aromatic organic compounds, similar to benzene and pyridine, but with nitrogen atoms at positions 1 and 3 of the six-membered ring.
Synthesis and Preparation
The synthesis of pyrimidine derivatives often involves condensation reactions between appropriate precursors. For compounds like 4-(2-Fluorophenyl)-5-(methylsulfonyl)pyrimidin-2-amine, synthesis might involve the reaction of a fluorophenyl derivative with a pyrimidine precursor, followed by introduction of the methylsulfonyl and amino groups.
Biological Activity and Applications
Pyrimidine derivatives are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of a fluorophenyl group could enhance lipophilicity, potentially improving bioavailability, while the methylsulfonyl group might contribute to specific interactions with biological targets.
| Potential Biological Activity | Description |
|---|---|
| Antiviral | Possible due to pyrimidine core |
| Anticancer | Potential based on structural similarity to known anticancer agents |
| Antibacterial | Possible, depending on specific interactions with bacterial targets |
Research Findings and Future Directions
While specific research findings on 4-(2-Fluorophenyl)-5-(methylsulfonyl)pyrimidin-2-amine are not available, studies on similar pyrimidine derivatives suggest that these compounds can be effective in various therapeutic applications. Future research should focus on synthesizing this compound and evaluating its biological activity to explore potential uses in medicine.
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